Cas no 1354925-82-8 (4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine)

• Product Name: 4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine
• CAS No: 1354925-82-8
• MF: C₁₈H₁₆FN₃O
• MW: 309.337547302246
• MDL: MFCD21335597
• CID: 5179217
• Update Time: 2026-03-05

4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine

• MDL： MFCD21335597
• Inchi： 1S/C18H16FN3O/c1-2-23-15-9-5-13(6-10-15)17-11-16(21-18(20)22-17)12-3-7-14(19)8-4-12/h3-11H,2H2,1H3,(H2,20,21,22)
• InChI Key： PLMVJIBXXFNJEX-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(F)C=C2)=CC(C2=CC=C(OCC)C=C2)=N1

Additional information on 4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine

4-(4-Ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine (CAS No. 1354925-82-8): A Comprehensive Overview

The compound 4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine (CAS No. 1354925-82-8) is a structurally complex organic molecule belonging to the pyrimidine class of heterocyclic compounds. Pyrimidines are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3, making them a fundamental scaffold in medicinal chemistry due to their ability to interact with various biological targets. The specific substitution pattern of this compound, featuring an ethoxyphenyl group at position 4 and a fluorophenyl group at position 6, confers unique physicochemical properties and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine through multi-component reactions and modular assembly strategies. Researchers have explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the production process, ensuring high yields and purity. The incorporation of fluorine at the para position of one phenyl ring enhances the compound's lipophilicity, which is critical for its potential application as a drug candidate.

From a pharmacological perspective, 4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine has shown promising activity in preclinical studies targeting various disease states. For instance, recent studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, making it a potential candidate for anti-inflammatory and antioxidant therapies. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, highlighting its potential role in modulating central nervous system disorders.

The structural features of this compound, particularly the ethoxy group and fluorine substituent, play a significant role in its pharmacokinetic profile. The ethoxy group enhances solubility in aqueous media, while the fluorine atom improves metabolic stability by resisting enzymatic degradation. These properties are essential for ensuring that the compound achieves optimal bioavailability when administered orally or parenterally.

Emerging research has also focused on the potential of 4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine as a chemotherapeutic agent. In vitro studies have shown that it exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy regimens. The mechanism of action appears to involve modulation of apoptotic pathways and inhibition of tumor angiogenesis, suggesting a multifaceted approach to cancer treatment.

In terms of synthetic applications, 4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine serves as an intermediate in the construction of more complex molecular architectures. Its versatility as a building block is underscored by its ability to undergo further functionalization at the amino group or through Suzuki-Miyaura cross-coupling reactions, enabling the creation of diverse analogs with tailored biological activities.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of 4-(4-ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine in treating chronic inflammatory diseases and cancers. Preliminary results indicate favorable tolerability profiles with minimal adverse effects, supporting its progression into later stages of development.

In conclusion, CAS No. 1354925-82-8, or 4-(4-Ethoxyphenyl)-6-(4-fluorophenyl)pyrimidin-2-amino, represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. As research continues to uncover its full therapeutic potential, this compound stands as a testament to the power of innovative drug design and development.